![molecular formula C11H7ClO3 B1582964 4-Chloro-1-hydroxy-2-naphthoic acid CAS No. 5409-15-4](/img/structure/B1582964.png)
4-Chloro-1-hydroxy-2-naphthoic acid
Overview
Description
4-Chloro-1-hydroxy-2-naphthoic acid, also known as 4-chloro-1-hydroxynaphthalene-2-carboxylic acid, is a chemical compound with the molecular formula C11H7ClO3 . It has a molecular weight of 222.62 .
Molecular Structure Analysis
The molecular structure of this compound consists of 11 carbon atoms, 7 hydrogen atoms, 3 oxygen atoms, and 1 chlorine atom . The compound has a molar refractivity of 57.8±0.3 cm³ and a polarizability of 22.9±0.5 x 10^-24 cm³ .
Physical And Chemical Properties Analysis
This compound has a density of 1.5±0.1 g/cm³, a boiling point of 393.1±32.0 °C at 760 mmHg, and a flash point of 191.5±25.1 °C . It has 3 hydrogen bond acceptors, 2 hydrogen bond donors, and 1 freely rotating bond .
Scientific Research Applications
Catalytic Synthesis of Arylamides
4-Chloro-1-hydroxy-2-naphthoic acid is related to 3-hydroxy-2-naphthoic acid, which is used in the synthesis of arylamides, commonly employed in the production of organic azo pigments, medicines, and pesticides. The catalytic method for synthesizing these arylamides involves specific catalysts like phosphorus trichloride, enhancing the reaction yield under relatively mild conditions (Shteinberg, 2022).
Sonochemical Reactions
The sonochemical chloro-oxidation process involving compounds like 1-hydroxy-2-naphthoic acid, a close relative of this compound, indicates the potential for similar reactions with this compound. This process, especially in the presence of ultrasound, leads to the formation of chlorinated quinones, demonstrating a unique chemical transformation pathway (Bhatkhande, Adhikari & Samant, 2002).
Fluorimetric Indicator in Chemical Analysis
This compound is closely related to compounds like 4-[Bis(carboxymethyl)aminomethyl]-3-hydroxy-2-naphthoic acid, which have been used as fluorimetric indicators in the complexometric titration of elements like calcium and magnesium. This application suggests that this compound could potentially serve a similar function in analytical chemistry (Clements, Read & Sergeant, 1971).
Spectrophotometric Determination
Compounds like 1-hydroxy-4-sulpho-2-naphthoic acid, structurally similar to this compound, have been proposed as spectrophotometric reagents for the determination of elements like iron. This implies the potential use of this compound in similar spectrophotometric applications (Lajunen & Aitta, 1981).
Synthesis of Hydroxynaphthoic Acids
The synthesis of 2-hydroxy-1-naphthoic acid from compounds like β-naphthol, which is structurally related to this compound, suggests the potential for similar synthetic pathways. Such processes could be significant in the creation of high-purity hydroxynaphthoic acids for various applications (Jiang, 2008).
Photophysical Studies
Photophysical properties of compounds like 1-hydroxy-2-naphthoic acid, closely related to this compound, have been studied, indicating the potential for similar studies on this compound. Such research could provide valuable insights into the photophysical behavior of these types of compounds (Mishra et al., 2005).
Safety and Hazards
Future Directions
While specific future directions for 4-Chloro-1-hydroxy-2-naphthoic acid are not mentioned in the search results, research on similar compounds suggests potential applications in various fields. For instance, 1,4-dihydroxy-2-naphthoic acid has been found to increase the organic solvent tolerance of Escherichia coli , suggesting potential applications in biotechnology.
properties
IUPAC Name |
4-chloro-1-hydroxynaphthalene-2-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7ClO3/c12-9-5-8(11(14)15)10(13)7-4-2-1-3-6(7)9/h1-5,13H,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XRWGZDGUXYNIOS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CC(=C2O)C(=O)O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7ClO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10202417 | |
Record name | 4-Chloro-1-hydroxy-2-naphthoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10202417 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.62 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5409-15-4 | |
Record name | 4-Chloro-1-hydroxy-2-naphthalenecarboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=5409-15-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Chloro-1-hydroxy-2-naphthoic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005409154 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 5409-15-4 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=8472 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4-Chloro-1-hydroxy-2-naphthoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10202417 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-chloro-1-hydroxy-2-naphthoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.024.070 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 4-CHLORO-1-HYDROXY-2-NAPHTHOIC ACID | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/GE4VW55XKG | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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